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Compound of Interest

Compound Name: N-p-Tosylglycine

Cat. No.: B554631

An In-depth Examination of its Chemical Properties, Synthesis, and Biological Significance

This technical guide provides a comprehensive overview of N-p-Tosylglycine, a sulfonamide
derivative of the amino acid glycine. It is intended for researchers, scientists, and professionals
in the fields of drug development, biochemistry, and medicinal chemistry. This document details
the compound's chemical identity, including its CAS number and IUPAC nomenclature, and
presents key quantitative data in a structured format. Furthermore, it outlines detailed
experimental protocols for its synthesis, purification, and analysis, and explores its role in
biological signaling pathways.

Core Chemical and Physical Data

N-p-Tosylglycine, also known as 2-[(4-methylphenyl)sulfonylamino]acetic acid, is a white
crystalline solid. Its fundamental properties are summarized in the table below for easy
reference.
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Identifier Value

CAS Number 1080-44-0[1]

IUPAC Name 2-[(4-methylphenyl)sulfonylamino]acetic acid[1]
Molecular Formula CoH11NO4S

Molecular Weight 229.25 g/mol

Melting Point 147-149 °C

N-(p-Toluenesulfonyl)glycine, Tos-Gly-OH, N-
Synonyms )
Tosylglycine

Experimental Protocols
Synthesis of N-p-Tosylglycine

The synthesis of N-p-Tosylglycine is typically achieved through the reaction of glycine with p-
toluenesulfonyl chloride in a basic agueous medium. This method, a standard procedure for the
N-tosylation of amino acids, is reliable and yields a high-purity product.

Materials:

Glycine

e p-Toluenesulfonyl chloride (TsCl)
e Sodium carbonate (Na2COs)
 Hydrochloric acid (HCI)

o Diethyl ether

« Distilled water

Procedure:

e In a round-bottom flask, dissolve glycine in a 10% aqueous solution of sodium carbonate.
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e Cool the solution in an ice bath with continuous stirring.

e Slowly add p-toluenesulfonyl chloride to the cooled solution. The tosyl chloride should be
added in small portions to control the exothermic reaction.

 After the addition is complete, continue stirring the reaction mixture in the ice bath for 2-3
hours, and then allow it to stir at room temperature overnight.

o After the reaction period, acidify the mixture to a pH of approximately 2 using concentrated
hydrochloric acid. This will precipitate the N-p-Tosylglycine.

e Filter the crude product using a Buchner funnel and wash it with cold distilled water.

Purification by Recrystallization

The crude N-p-Tosylglycine can be purified by recrystallization to obtain a product of high
purity, suitable for analytical and biological studies.

Materials:

e Crude N-p-Tosylglycine

e Ethanol

« Distilled water

Procedure:

e Dissolve the crude N-p-Tosylglycine in a minimal amount of hot ethanol.

» Slowly add hot distilled water to the ethanolic solution until a slight turbidity persists.

o |f the solution becomes too turbid, add a small amount of hot ethanol to redissolve the
precipitate.

 Allow the solution to cool slowly to room temperature, and then place it in an ice bath to
facilitate complete crystallization.
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o Collect the purified crystals by filtration, wash them with a small amount of cold ethanol-
water mixture, and dry them under vacuum.

Analytical Characterization

The identity and purity of the synthesized N-p-Tosylglycine should be confirmed using
standard analytical techniques.

e Melting Point: The melting point of the purified product should be determined and compared
to the literature value (147-149 °C). A sharp melting range indicates high purity.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: The proton NMR spectrum should exhibit characteristic signals for the aromatic
protons of the tosyl group, the methylene protons of the glycine moiety, the amine proton,
the carboxylic acid proton, and the methyl protons of the tosyl group.

o 13C NMR: The carbon NMR spectrum will show distinct peaks for the carbonyl carbon of
the carboxylic acid, the methylene carbon, and the carbons of the aromatic ring and the
methyl group.

« Infrared (IR) Spectroscopy: The IR spectrum should display characteristic absorption bands
for the N-H, C=0 (carboxylic acid), S=0 (sulfonamide), and aromatic C-H functional groups.

Biological Significance and Signaling Pathways

N-p-Tosylglycine has been identified as a molecule with interesting biological activities,
notably its ability to facilitate insulin release and inhibit transglutaminase activity.[2] This section
explores its potential role in cellular signaling.

Facilitation of Insulin Release

N-p-Tosylglycine has been shown to enhance insulin secretion from pancreatic (-cells.[2]
While the precise mechanism is still under investigation, it is suggested to interfere with a late
event in the insulin secretory pathway, possibly at the cell boundary.[2] The following diagram
illustrates a simplified model of the insulin secretion pathway and the potential point of
intervention by N-p-Tosylglycine.
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Caption: Proposed mechanism of N-p-Tosylglycine in facilitating insulin release.

Inhibition of Transglutaminase

Transglutaminases are enzymes that catalyze the formation of isopeptide bonds between
proteins. N-p-Tosylglycine has been reported to be an inhibitor of this enzyme family.[2] This
inhibitory action could have implications in various physiological and pathological processes
where transglutaminases are involved, such as celiac disease and neurodegenerative
disorders. The following workflow outlines a general experimental approach to study this
inhibition.
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Prepare Transglutaminase Enzyme Solution

Prepare Substrates
(e.g., Casein and a primary amine)

Incubate Enzyme and Substrates
(without N-p-Tosylglycine)

Incubate Enzyme, Substrates, and N-p-Tosylglycine
(at varying concentrations)

Measure Enzyme Activity
(e.g., colorimetric assay for isopeptide bond formation)

Data Analysis
(Determine 1C50 value)

Click to download full resolution via product page
Caption: Experimental workflow for assessing transglutaminase inhibition.

This technical guide serves as a foundational resource for researchers working with N-p-
Tosylglycine. The provided information on its chemical properties, synthesis, and biological
activities is intended to facilitate further investigation into its potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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